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Compound of Interest

Compound Name: Aldicarb sulfoxide

Cat. No.: B1666835 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,

metabolic pathways, and analytical methodologies related to aldicarb sulfoxide. The

information is intended to support research and development activities involving this

compound.

Core Data and Properties
Aldicarb sulfoxide is a key metabolite of the carbamate pesticide aldicarb.[1][2]

Understanding its properties is crucial for toxicological and environmental assessments.

Chemical Identity and Molecular Weight
The fundamental chemical identifiers and molecular weight of aldicarb sulfoxide are

summarized below. The molecular weight may vary slightly between sources due to different

calculation methods.[1][3]
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Property Value Citations

IUPAC Name

[(2-methyl-2-

methylsulfinylpropylidene)amin

o] N-methylcarbamate

CAS Number 1646-87-3

Chemical Formula C₇H₁₄N₂O₃S

Molecular Weight 206.26 g/mol

Synonyms
Temik sulfoxide, Aldicarb

sulphoxide

Physicochemical Properties
The physical and chemical properties of aldicarb sulfoxide are essential for its handling,

analysis, and understanding its environmental fate.

Property Value Citations

Physical State White crystalline solid

Melting Point 103-106 °C

Solubility Soluble in water

Storage Temperature
2-8°C or -18°C for long-term

storage

Biological Activity and Pathways
Aldicarb sulfoxide's primary biological significance lies in its role as a metabolite of aldicarb

and its potent inhibitory action on acetylcholinesterase.

Metabolic Pathway of Aldicarb
Aldicarb is metabolized in organisms and the environment through oxidation. The initial and

more rapid step is the oxidation of the sulfur atom to form aldicarb sulfoxide. A subsequent,
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slower oxidation step converts aldicarb sulfoxide to aldicarb sulfone.

Aldicarb Aldicarb SulfoxideOxidation (fast) Aldicarb SulfoneOxidation (slow)

Click to download full resolution via product page

Metabolic conversion of aldicarb.

Mechanism of Cholinesterase Inhibition
Like its parent compound, aldicarb sulfoxide is a potent inhibitor of acetylcholinesterase

(AChE). This inhibition is the primary mechanism of its toxicity. The process involves the

carbamoylation of the serine hydroxyl group in the active site of the enzyme, rendering it

unable to hydrolyze the neurotransmitter acetylcholine. This inhibition is considered pseudo-

irreversible because the carbamoylated enzyme is more stable than the acetylated enzyme

formed during normal substrate hydrolysis, but it can eventually be hydrolyzed to regenerate

the active enzyme.
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Sample Collection
(e.g., water, soil, tissue)

Extraction
(e.g., with acetonitrile or methanol)

Sample Cleanup
(e.g., Solid-Phase Extraction)

Instrumental Analysis
(HPLC or GC-MS)

Data Processing and Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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